Cas no 62638-05-5 (strontium cyclohexanebutyrate)

• Product Name: strontium cyclohexanebutyrate
• CAS No: 62638-05-5
• Molecular Formula: ₂[C₁₀H₁₇O₂-]^.Sr+₂
• Molecular Weight: 426.10156
• CID: 90194
• PubChem ID: 112902

strontium cyclohexanebutyrate Properties

Names and Identifiers

• strontium cyclohexanebutyrate
• AC1L3C8C
• AC1Q2333
• ACMC-1BA9V
• CTK5B5430
• EINECS 263-668-4
• strontium 4-cyclohexylbutanoate
• strontium bis(4-cyclohexylbutanoate)
• StrontiuM cyclohexanebutyrate, AAS
• DTXSID2069606
• 62638-05-5
• AKOS025295565
• NS00088024
• Cyclohexanebutanoic acid, strontium salt
• strontium;4-cyclohexylbutanoate
• Cyclohexanebutanoic acid, strontium salt (2:1)
• SCHEMBL3419726
• JBJLAHGTZMLOAH-UHFFFAOYSA-L

• MDL： MFCD00050727
• InChIKey： JBJLAHGTZMLOAH-UHFFFAOYSA-L
• Inchi： InChI=1S/2C10H18O2.Sr/c2*11-10(12)8-4-7-9-5-2-1-3-6-9;/h2*9H,1-8H2,(H,11,12);/q;;+2/p-2
• SMILES： C1CCC(CC1)CCCC(=O)[O-].C1CCC(CC1)CCCC(=O)[O-].[Sr+2]

Computed Properties

• Exact Mass: 422.15922
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 426.151
• Heavy Atom Count: 25
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• LogP: 5.48900
• PSA: 80.26
• Boiling Point: 283.3±8.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 138.9±9.8 °C
• Color/Form: White powder.
• Solubility: Not determined.
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates